Cas no 1243461-28-0 (Ethyl 5-(4-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate)
Ethyl 5-(4-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-(4-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate
- MB69300
- 5-(4-CHLOROPHENYL)-1,3,4-THIADIAZOLE-2-CARBOXYLIC ACID ETHYL ESTER
-
- MDL: MFCD17010112
- Inchi: 1S/C11H9ClN2O2S/c1-2-16-11(15)10-14-13-9(17-10)7-3-5-8(12)6-4-7/h3-6H,2H2,1H3
- InChI Key: VESGXFOAPGGLPX-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1=NN=C(C(=O)OCC)S1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 272
- Topological Polar Surface Area: 80.3
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 392.7±44.0 °C at 760 mmHg
- Flash Point: 191.3±28.4 °C
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
Ethyl 5-(4-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Ethyl 5-(4-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1112065-1g |
Ethyl 5-(4-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate |
1243461-28-0 | 95% | 1g |
$550 | 2024-06-03 | |
| abcr | AB541209-100mg |
Ethyl 5-(4-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate; . |
1243461-28-0 | 100mg |
€328.20 | 2025-02-14 | ||
| abcr | AB541209-250mg |
Ethyl 5-(4-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate; . |
1243461-28-0 | 250mg |
€510.30 | 2025-02-14 | ||
| abcr | AB541209-500mg |
Ethyl 5-(4-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate; . |
1243461-28-0 | 500mg |
€783.50 | 2025-02-14 | ||
| abcr | AB541209-1g |
Ethyl 5-(4-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate; . |
1243461-28-0 | 1g |
€1384.50 | 2025-02-14 | ||
| abcr | AB541209-100 mg |
Ethyl 5-(4-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate; . |
1243461-28-0 | 100mg |
€325.90 | 2023-06-14 | ||
| abcr | AB541209-250 mg |
Ethyl 5-(4-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate; . |
1243461-28-0 | 250mg |
€509.90 | 2023-06-14 | ||
| abcr | AB541209-500 mg |
Ethyl 5-(4-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate; . |
1243461-28-0 | 500mg |
€785.90 | 2023-06-14 | ||
| abcr | AB541209-1 g |
Ethyl 5-(4-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate; . |
1243461-28-0 | 1g |
€1392.90 | 2023-06-14 | ||
| eNovation Chemicals LLC | Y1112065-1g |
Ethyl 5-(4-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate |
1243461-28-0 | 95% | 1g |
$550 | 2025-02-25 |
Ethyl 5-(4-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on Ethyl 5-(4-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate
Ethyl 5-(4-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate (CAS No. 1243461-28-0): A Comprehensive Overview
Ethyl 5-(4-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate (CAS No. 1243461-28-0) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique molecular structure that has garnered considerable attention for its potential applications in drug development. This compound belongs to the thiadiazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and pharmacological properties.
The molecular structure of Ethyl 5-(4-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate consists of a thiadiazole core substituted with an ethyl carboxylate group and a 4-chlorophenyl moiety. The presence of these functional groups imparts specific chemical and biological characteristics that make it a valuable candidate for further investigation in medicinal chemistry.
In recent years, there has been growing interest in thiadiazole derivatives due to their reported activities against various diseases, including infectious diseases, cancer, and inflammatory conditions. The 5-(4-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate moiety has been particularly studied for its ability to interact with biological targets such as enzymes and receptors, leading to potential therapeutic effects.
One of the most compelling aspects of this compound is its potential as an antimicrobial agent. Studies have demonstrated that derivatives of thiadiazole exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The 4-chlorophenyl group in the molecule is believed to enhance the antimicrobial properties by improving the compound's ability to penetrate bacterial cell membranes.
Furthermore, research has indicated that Ethyl 5-(4-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate may possess anti-inflammatory properties. In preclinical studies, thiadiazole derivatives have shown promise in reducing inflammation by inhibiting key inflammatory pathways. The ethyl carboxylate group is thought to contribute to this effect by modulating the activity of enzymes involved in the inflammatory response.
The compound's potential as an anticancer agent has also been explored. Thiadiazole derivatives have been reported to induce apoptosis in cancer cells by disrupting mitochondrial function and inhibiting survival signaling pathways. The specific arrangement of atoms in Ethyl 5-(4-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate may enhance its ability to interact with cancer cell targets, making it a promising candidate for further development.
In addition to its biological activities, the chemical stability and solubility of Ethyl 5-(4-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate make it an attractive candidate for pharmaceutical applications. The presence of the ethyl carboxylate group enhances solubility in polar solvents, which is crucial for formulation development. Moreover, the compound's stability under various storage conditions ensures its suitability for industrial-scale production.
The synthesis of Ethyl 5-(4-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to improve the efficiency of the synthesis process. For instance, catalytic methods have been utilized to minimize side reactions and enhance selectivity.
The pharmacokinetic properties of this compound are also an area of active research. Studies have focused on understanding how the body processes Ethyl 5-(4-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate, including its absorption, distribution, metabolism, and excretion (ADME). These studies are crucial for determining optimal dosing regimens and minimizing potential adverse effects.
The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and material science due to its unique chemical properties. For example, derivatives of thiadiazole have shown promise as herbicides and fungicides due to their ability to inhibit plant growth regulators.
In conclusion, Ethyl 5-(4-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate (CAS No. 1243461-28-0) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique molecular structure and demonstrated biological activities make it a valuable asset for drug discovery and development. Continued research into this compound will likely uncover even more applications and benefits.
1243461-28-0 (Ethyl 5-(4-chlorophenyl)-1,3,4-thiadiazole-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)